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Compound of Interest

Compound Name: HBT-O

Cat. No.: B607918 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This document

provides comprehensive, step-by-step guidance for the safe handling, operation, and disposal

of HBT-O, a fluorescent probe used for monitoring subtle pH fluctuations in living cells.

Chemical Identification:

Chemical Name: 4-(3-Benzothiazol-2-yl-4-hydroxy-phenyl)-but-3-en-2-one

Abbreviation: HBT-O

CAS Number: 2056899-56-8

HBT-O is intended for research use only and is not for human or veterinary use. While some

suppliers ship HBT-O as a non-hazardous chemical, a comprehensive safety protocol is

essential due to the lack of extensive public safety data and its use in a laboratory setting.[1]

Safety recommendations are based on the potential hazards of structurally similar compounds.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling HBT-O.
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Body Part Required PPE Specifications

Eyes Safety Goggles or Face Shield

Must provide a complete seal

around the eyes to protect

against splashes.

Hands Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or degradation before

each use.

Body Laboratory Coat

Should be fully buttoned to

provide maximum coverage of

personal clothing.

Respiratory Use in a well-ventilated area

A fume hood is required when

handling the solid powder or

creating solutions to avoid

inhalation of dust or aerosols.

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan is critical to prevent accidental exposure and maintain

the integrity of the compound.

Engineering Controls:

Always handle HBT-O in a certified chemical fume hood to minimize inhalation risks.

Ensure easy access to an emergency eyewash station and a safety shower.

Work Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Weighing: When weighing the solid form of HBT-O, do so within the fume hood to contain

any airborne particles.
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Solution Preparation: When preparing solutions, add the solid HBT-O to the solvent slowly to

avoid splashing.

Labeling: All containers holding HBT-O or its solutions must be clearly labeled with the

chemical name, concentration, and appropriate hazard warnings.

Transportation: When moving HBT-O within the laboratory, use a secondary container to

prevent spills in case the primary container is dropped or breaks.

Storage:

Store HBT-O in a cool, dry, and dark place.

Keep the container tightly sealed to prevent degradation.

Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan
Proper disposal of HBT-O and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused or expired HBT-O powder should be collected in a designated, labeled

hazardous waste container.

Liquid Waste: Solutions containing HBT-O should be collected in a separate, labeled

hazardous liquid waste container. Do not pour down the drain.

Contaminated Materials: All disposable items that have come into contact with HBT-O, such

as gloves, bench paper, and pipette tips, must be disposed of in a designated solid

hazardous waste container.

Disposal Procedure:

Ensure all waste containers are securely sealed.
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Properly label all waste containers with the contents and hazard warnings.

Follow your institution's specific procedures for the collection and disposal of chemical

waste. Contact your institution's Environmental Health and Safety (EHS) department for

guidance.

Quantitative Data
The following table summarizes key quantitative information for HBT-O.

Property Value

CAS Number 2056899-56-8

Molecular Formula C₁₇H₁₃NO₂S

Molecular Weight 295.36 g/mol

Experimental Workflow: HBT-O Spill Response
In the event of a spill, a clear and immediate response plan is crucial to mitigate risks. The

following diagram outlines the step-by-step procedure for handling an HBT-O spill.
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HBT-O Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Nature
(Solid or Liquid)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Cover Solid Spill with Absorbent Pads

If Solid

Contain Liquid Spill with Absorbent Material

If Liquid

Carefully Collect Contaminated Material

Apply Appropriate Neutralizing Agent
(if applicable and safe)

Decontaminate Spill Area

Dispose of all materials in a sealed hazardous waste container

Report Incident to Lab Supervisor & EHS

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an HBT-O spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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